- Interrupted pyridine hydrogenation: Asymmetric synthesis of δ-lactams, Angewandte Chemie, 2021, 60(12), 6425-6429
Cas no 958991-06-5 (Methyl 6-oxopiperidine-3-carboxylate)
958991-06-5 structure
Product name:Methyl 6-oxopiperidine-3-carboxylate
Methyl 6-oxopiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-oxopiperidine-3-carboxylate
- Ethyl 6-oxopiperidine-3-carboxylate
- Piperidin-2-one-5-carboxylic acid, methyl ester
- YORUFIOEZHJAEZ-UHFFFAOYSA-N
- RW3210
- PB22855
- Methyl 6-oxo-3-piperidinecarboxylate #
- ST1040263
- W9779
- 6-Oxo-piperidine-3-carboxylic acid methyl ester
- Z795248068
- 6-Oxopiperidine-3-carboxylic acid methyl ester
- CS-0044684
- Methyl (S)-6-Oxopiperidine-3-carboxylate
- SCHEMBL8262495
- AS-33734
- MFCD17016096
- J-522564
- SB16229
- DTXSID60340853
- SY097006
- AKOS015909561
- Methyl6-oxopiperidine-3-carboxylate
- SY343979
- MFCD28502003
- SB16228
- MFCD28502002
- SY343978
- EN300-314255
- Methyl (R)-6-Oxopiperidine-3-carboxylate
- 958991-06-5
- DB-027122
-
- MDL： MFCD17016096
- Inchi： 1S/C7H11NO3/c1-11-7(10)5-2-3-6(9)8-4-5/h5H,2-4H2,1H3,(H,8,9)
- InChI Key： YORUFIOEZHJAEZ-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(OC)=O)CN1
Computed Properties
- Exact Mass: 157.07389321g/mol
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 55.4
Methyl 6-oxopiperidine-3-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03499-25G |
methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 97% | 25g |
￥ 5,860.00 | 2023-04-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM396-200mg |
Methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 95% | 200mg |
158.0CNY | 2021-07-15 | |
| Chemenu | CM109224-1g |
methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 97% | 1g |
$80 | 2023-02-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB03499-10G |
methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 97% | 10g |
￥ 2,626.00 | 2023-04-12 | |
| abcr | AB453528-250mg |
Methyl 6-oxopiperidine-3-carboxylate; . |
958991-06-5 | 250mg |
€131.10 | 2023-09-03 | ||
| Chemenu | CM109224-10g |
methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 97% | 10g |
$605 | 2021-08-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X51825-1g |
Methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 95% | 1g |
¥385.0 | 2023-09-05 | |
| Fluorochem | 092152-250mg |
Methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 95% | 250mg |
￡41.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M40980-100mg |
Methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 95% | 100mg |
¥32.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M893755-5g |
Methyl 6-oxopiperidine-3-carboxylate |
958991-06-5 | 95% | 5g |
1,666.80 | 2021-05-17 |
Methyl 6-oxopiperidine-3-carboxylate Production Method
Synthetic Routes 1
Reaction Conditions
1.1 Reagents: Hydrogen , Hydrochloric acid , Oxygen Catalysts: Palladium Solvents: Tetrahydrofuran , Water ; 24 h, 50 bar, 40 °C
1.2 Reagents: Sodium carbonate
1.2 Reagents: Sodium carbonate
Reference
Synthetic Routes 2
Reaction Conditions
Reference
- Quinazoline derivatives as inhibitors of menin and MLL interaction and their preparation, World Intellectual Property Organization, , ,
Synthetic Routes 3
Reaction Conditions
1.1 Catalysts: Sulfuric acid ; 10 h, reflux
Reference
- Preparation of heterocyclic compounds as antagonists of prostaglandin E2 (PGE2) receptor, World Intellectual Property Organization, , ,
Methyl 6-oxopiperidine-3-carboxylate Raw materials
Methyl 6-oxopiperidine-3-carboxylate Preparation Products
Methyl 6-oxopiperidine-3-carboxylate Related Literature
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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2. Back matter
-
3. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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4. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
958991-06-5 (Methyl 6-oxopiperidine-3-carboxylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:958991-06-5)Methyl 6-oxopiperidine-3-carboxylate
Purity:99%
Quantity:25g
Price ($):486.0